Cas no 2170-39-0 (2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol)

2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol structure
2170-39-0 structure
Product Name:2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol
CAS No:2170-39-0
MF:C16H15N3O
MW:265.309803247452
MDL:MFCD00236141
CID:249926
PubChem ID:24879824
Update Time:2025-04-19

2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(2H-benzotriazol-2-yl)-4-methyl-6-(2-propen-1-yl)-
    • 2-(benzotriazol-2-yl)-4-methyl-6-prop-2-enylphenol
    • 2-allyl-6-benzotriazol-2-yl-4-methyl-phenol
    • 2-(2H-Benzotriazol-2yl)-4-methyl,-6-(2-propenyl)phenol
    • 2-(3-Allyl-2-hydroxy-5-methylphenyl)-2H-benzotriazole
    • 2-Allyl-6-(2H-benzotriazol-2-yl)-p-cresol
    • 2-Allyl-6-(2H-benzotriazol-2-yl)-4-methylphenol
    • 2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol
    • UV-9
    • Oprea1_444866
    • YKONWVIRECCMQE-UHFFFAOYSA-N
    • STK834549
    • 2-(2H-benzotriazol-2-yl)-4-methyl-6-(prop-2-e
    • 2170-39-0
    • AKOS001644852
    • 2-allyl-6-(2h-benzo[d][1,2,3]triazol-2-yl)-4-methylphenol
    • SCHEMBL285279
    • 2-(2h-benzotriazol-2-yl)-4-methyl-6-(2-propen-1-yl)-phenol
    • CAA17039
    • B5709
    • CS-0204384
    • BS-28118
    • T70573
    • SR-01000460008-1
    • 2-(3-ALLYL-2-HYDROXY-5-METHYLPHENYL)-2H&
    • DTXSID70352806
    • MFCD00236141
    • CCG-108811
    • 2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol, 99%
    • NS00002821
    • SR-01000460008
    • 2-(2H-benzotriazol-2-yl)-4-methyl-6-(prop-2-en-1-yl)phenol
    • 2-(1,2,3-BENZOTRIAZOL-2-YL)-4-METHYL-6-(PROP-2-EN-1-YL)PHENOL
    • MDL: MFCD00236141
    • Inchi: 1S/C16H15N3O/c1-3-6-12-9-11(2)10-15(16(12)20)19-17-13-7-4-5-8-14(13)18-19/h3-5,7-10,20H,1,6H2,2H3
    • InChI Key: YKONWVIRECCMQE-UHFFFAOYSA-N
    • SMILES: OC1=C(CC=C)C=C(C)C=C1N1N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 265.121512110g/mol
  • Monoisotopic Mass: 265.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.4
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3 g/mL at 25 °C(lit.)
  • Melting Point: 98.0 to 102.0 deg-C
  • Boiling Point: 450.6±55.0 °C at 760 mmHg
  • Flash Point: 226.3±31.5 °C
  • Solubility: H2O: insoluble
  • Solubility: Insoluble in water
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol Security Information

2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol Pricemore >>

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Chemenu
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2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol
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eNovation Chemicals LLC
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abcr
AB549824-1 g
2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol; .
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€81.10 2022-08-31
abcr
AB549824-5 g
2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol; .
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€216.50 2022-08-31
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